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Compound of Interest

Compound Name: Artesunate-d4

Cat. No.: B602573 Get Quote

An In-depth Resource for Researchers, Scientists, and Drug Development Professionals on the

Procurement and Application of Artesunate-d4

This technical guide provides essential information for researchers utilizing Artesunate-d4, a

deuterated analog of the potent antimalarial drug Artesunate. This document offers a

comprehensive overview of commercially available Artesunate-d4, including supplier details

and pricing information, alongside a detailed experimental protocol for its application as an

internal standard in quantitative analyses. Furthermore, it elucidates the key signaling

pathways modulated by Artesunate, offering a molecular-level understanding of its therapeutic

and research applications.

Artesunate-d4: Supplier and Pricing Overview
Artesunate-d4 is primarily utilized as an internal standard for the accurate quantification of

Artesunate in biological matrices using techniques such as gas chromatography-mass

spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1] The

availability and pricing of this stable isotope-labeled compound are critical considerations for

research planning and budgeting. The following table summarizes the information for several

suppliers of Artesunate-d4. Please note that pricing and availability are subject to change, and

direct inquiry with the suppliers is recommended for the most current information.
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Supplier
Catalog
Number

Purity Price (USD) Notes

Cayman

Chemical
11818

≥99% deuterated

forms (d1-d4)
Inquiry Required

Intended for use

as an internal

standard for the

quantification of

artesunate by

GC- or LC-MS.

[1]

Simson Pharma

Limited
A430003

Certificate of

Analysis

provided

Inquiry Required

Available via

custom

synthesis.

Clearsynth CS-O-06416 ≥90% (HPLC) Inquiry Required

Used as an

analytical

standard for

HPLC and in

drug research

and

development.

TLC

Pharmaceutical

Standards

A-107001 N/A Inquiry Required

Listed as a

related product

to Artesunate.

Veeprho N/A N/A Inquiry Required

Deuterium-

labeled analog of

Artesunate used

as an internal

standard in

analytical and

pharmacokinetic

research.

Syrrx,

PCOVERY, New

Haven Pharma,

ResBioAgro

GEN-TR-

A777803
N/A $347.49

Currently listed

as "Not Available

For Sale".
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Experimental Protocol: Quantification of Artesunate
using Artesunate-d4 as an Internal Standard by LC-
MS/MS
The following protocol is a representative example for the quantification of Artesunate in human

plasma using Artesunate-d4 as an internal standard (IS) with a liquid chromatography-tandem

mass spectrometry (LC-MS/MS) system. This method is crucial for pharmacokinetic and

metabolic studies.

1. Materials and Reagents:

Artesunate (analyte)

Artesunate-d4 (internal standard)

Human plasma (blank)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Water, LC-MS grade

Solid-phase extraction (SPE) cartridges

2. Sample Preparation:

Thaw plasma samples and vortex to ensure homogeneity.

To 50 µL of plasma, add 10 µL of Artesunate-d4 working solution (concentration to be

optimized based on the expected analyte concentration range).

Perform protein precipitation by adding 150 µL of acetonitrile. Vortex for 1 minute.

Centrifuge the samples at 10,000 x g for 10 minutes to pellet the precipitated proteins.
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The supernatant can be directly injected, or for cleaner samples, subjected to solid-phase

extraction (SPE).

3. Solid-Phase Extraction (Optional but Recommended):

Condition the SPE cartridge with methanol followed by water.

Load the supernatant from the protein precipitation step onto the SPE cartridge.

Wash the cartridge with a weak organic solvent to remove interferences.

Elute the analyte and internal standard with a stronger organic solvent (e.g., acetonitrile or

methanol).

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 2.7 µm).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B).

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source operating in positive ion mode.

MRM Transitions: Monitor the specific precursor-to-product ion transitions for Artesunate and

Artesunate-d4.
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5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the analyte standards.

Quantify the concentration of Artesunate in the unknown samples using the regression

equation from the calibration curve.

Signaling Pathways Modulated by Artesunate
Artesunate exerts its therapeutic effects, including its anticancer properties, by modulating

several key intracellular signaling pathways. Understanding these mechanisms is vital for drug

development and for identifying new therapeutic applications.
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Caption: Artesunate's inhibition of key signaling pathways.

Artesunate has been shown to inhibit the activation of several critical signaling pathways

implicated in cancer cell proliferation, survival, and inflammation. Notably, it suppresses the
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STAT3 (Signal Transducer and Activator of Transcription 3) pathway, which is often

constitutively active in many cancers and promotes cell proliferation and angiogenesis.[2]

Additionally, Artesunate has been demonstrated to inhibit the PI3K/Akt (Phosphoinositide 3-

kinase/Protein Kinase B) pathway, a central regulator of cell survival and proliferation, thereby

promoting apoptosis. Furthermore, it can suppress the NF-κB (Nuclear Factor kappa B)

signaling pathway, a key player in the inflammatory response and cell survival.[3][4] The

inhibition of these pathways contributes to the anti-proliferative and pro-apoptotic effects of

Artesunate observed in various cancer cell lines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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